Cas no 2137826-91-4 (1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-
• CAS No: 2137826-91-4
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 5279251
• Update Time: 2025-11-06

1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-

• Inchi： 1S/C8H11N3O4/c1-4-7(8(13)14)9-10-11(4)5-2-15-3-6(5)12/h5-6,12H,2-3H2,1H3,(H,13,14)/t5-,6-/m1/s1
• InChI Key： LAUPKHGWWZTVPG-PHDIDXHHSA-N
• SMILES： N1([C@H]2[C@H](O)COC2)C(C)=C(C(O)=O)N=N1

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel-

Research Brief on 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS: 2137826-91-4)

The compound 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- (CAS: 2137826-91-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of this triazole derivative as a key intermediate in the synthesis of nucleoside analogs, which are pivotal in antiviral and anticancer drug development. The compound's stereochemistry, particularly the (3R,4S)-tetrahydro-4-hydroxy-3-furanyl moiety, is critical for its biological activity. Researchers have employed advanced synthetic techniques, including click chemistry and enzymatic catalysis, to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 1H-1,2,3-Triazole-4-carboxylic acid derivatives exhibit potent inhibitory effects against viral polymerases and certain cancer cell lines. Specifically, the 5-methyl substitution on the triazole ring enhances the compound's metabolic stability, while the hydroxyfuran group contributes to its binding affinity with target enzymes. These findings suggest that this compound could serve as a promising scaffold for the development of novel antiviral and anticancer agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its oral bioavailability. Recent advancements in prodrug strategies and formulation technologies are being explored to address these limitations. Additionally, computational modeling studies have provided insights into the compound's interaction with biological targets, facilitating the design of more potent analogs.

In conclusion, 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-[(3R,4S)-tetrahydro-4-hydroxy-3-furanyl]-, rel- represents a versatile and pharmacologically relevant compound with significant potential in drug discovery. Ongoing research efforts are focused on elucidating its mechanism of action, optimizing its therapeutic efficacy, and expanding its applications to other disease areas. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives.